2-[1-(Hydroxymethyl)cyclopentyl]acetic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[1-(Hydroxymethyl)cyclopentyl]acetic acid is a cyclopentane-derived carboxylic acid featuring a hydroxymethyl (-CH2OH) substituent on the cyclopentyl ring and an acetic acid (-CH2COOH) side chain.
Properties
IUPAC Name |
2-[1-(hydroxymethyl)cyclopentyl]acetic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14O3/c9-6-8(5-7(10)11)3-1-2-4-8/h9H,1-6H2,(H,10,11) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGURCJYWQLCHE-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CC(=O)O)CO | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.19 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[1-(Hydroxymethyl)cyclopentyl]acetic acid typically involves the cyclization of appropriate precursors followed by functional group modifications. One common method includes the reaction of cyclopentanone with formaldehyde to introduce the hydroxymethyl group, followed by oxidation to form the corresponding carboxylic acid.
Industrial Production Methods
Industrial production of 2-[1-(Hydroxymethyl)cyclopentyl]acetic acid may involve large-scale batch or continuous processes. These methods often utilize catalysts to enhance reaction rates and yields. The specific conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and efficiency.
Chemical Reactions Analysis
Types of Reactions
2-[1-(Hydroxymethyl)cyclopentyl]acetic acid undergoes various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid.
Reduction: The carboxylic acid moiety can be reduced to an alcohol.
Substitution: The hydroxymethyl group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines or alkoxides can be employed under basic conditions.
Major Products Formed
Oxidation: Formation of 2-[1-(Carboxymethyl)cyclopentyl]acetic acid.
Reduction: Formation of 2-[1-(Hydroxymethyl)cyclopentyl]ethanol.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-[1-(Hydroxymethyl)cyclopentyl]acetic acid has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-[1-(Hydroxymethyl)cyclopentyl]acetic acid involves its interaction with specific molecular targets. The hydroxymethyl and carboxylic acid groups can form hydrogen bonds and ionic interactions with enzymes and receptors, modulating their activity. The compound may also participate in metabolic pathways, leading to the formation of bioactive metabolites.
Comparison with Similar Compounds
Structural Variations and Physicochemical Properties
The following table compares 2-[1-(Hydroxymethyl)cyclopentyl]acetic acid with structurally related cyclopentyl and cycloalkyl acetic acid derivatives:
Key Observations :
- Hydrophilicity : The hydroxymethyl and carboxylic acid groups in the target compound enhance water solubility compared to lipophilic derivatives like the octylsulfonamido analog .
- Reactivity : Mercaptomethyl derivatives (e.g., ) exhibit higher reactivity due to the thiol group, enabling participation in disulfide bonds or nucleophilic reactions, unlike the hydroxymethyl group .
- Acidity : 1,1-Cyclopentanediacetic acid (two -COOH groups) has a lower pKa than the target compound, making it a stronger chelator .
Biological Activity
2-[1-(Hydroxymethyl)cyclopentyl]acetic acid is a compound of interest due to its potential biological activities, particularly in the context of pharmacological applications. This article discusses its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound 2-[1-(Hydroxymethyl)cyclopentyl]acetic acid features a cyclopentane ring substituted with a hydroxymethyl group and an acetic acid moiety. This unique structure may contribute to its biological properties, including interactions with various biological targets.
Biological Activity Overview
Research has indicated that compounds with similar structures exhibit a range of biological activities. For instance, cyclopentyl derivatives have shown significant interactions with adenosine receptors, which are involved in numerous physiological processes including inflammation and cardiovascular health .
- Adenosine Receptor Modulation : Similar compounds have been identified as selective agonists or antagonists for adenosine receptors (A1, A2A, A3), influencing pathways related to cardioprotection and anti-inflammatory responses .
- Antitumoral Effects : Some cyclopentyl derivatives have demonstrated antitumor activity by targeting specific cancer cell lines. For example, studies on related compounds revealed their efficacy in reducing cell viability in aggressive cancer types such as triple-negative breast cancer .
Case Studies and Experimental Data
- In Vitro Studies : In studies examining the effects of cyclopentyl derivatives on cancer cell lines, compounds demonstrated varying degrees of cytotoxicity. For instance, one study reported a 55% reduction in viability of MDA-MB-231 cells after treatment with a related compound at 10 μM concentration over three days .
- In Vivo Studies : In animal models, administration of specific cyclopentyl derivatives resulted in significant tumor size reduction when compared to control groups. These findings suggest that the biological activity may extend beyond mere cytotoxicity to include mechanisms that inhibit tumor growth and metastasis .
Data Table: Biological Activity Summary
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
